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Compound of Interest

Compound Name: Isostearyl lactate

Cat. No.: B1609229

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of Isostearyl lactate, a common emollient and skin
conditioning agent in cosmetic and pharmaceutical formulations.

When handling Isostearyl lactate, it is crucial to adhere to the safety guidelines outlined in the
product's Safety Data Sheet (SDS). Personal protective equipment, including gloves and eye
protection, should be worn to avoid direct contact. Ensure adequate ventilation in the handling
area to minimize inhalation exposure.

Disposal Procedure

Disposal of Isostearyl lactate must be conducted in accordance with local, state, and federal
regulations. For specific quantities and concentrations used in a laboratory setting, the
following procedural steps are recommended:

e Segregation and Collection:

o Collect waste Isostearyl lactate in a dedicated, properly labeled, and sealed container.
The container should be made of a material compatible with the chemical.

o Do not mix Isostearyl lactate waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.
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o Container Labeling:

o Clearly label the waste container with "Waste Isostearyl Lactate" and any other identifiers
required by your facility.

e Storage:

o Store the sealed waste container in a designated, well-ventilated waste accumulation
area, away from incompatible materials.

e Disposal:

o Arrange for the disposal of the waste container through your institution's EHS-approved
hazardous waste contractor.[1]

o For unused or expired product, do not dispose of it down the drain or in the general trash
unless authorized by your EHS office.

Key Experimental Data

The following table summarizes key quantitative data for Isostearyl lactate:

Property Value

CAS Number 42131-28-2

Molecular Formula C21H4203

Appearance Pale yellow liquid

Boiling Point (est.) 374.48 °C @ 760.00 mm Hg
Flash Point (est.) 174.50 °C (346.00 °F)

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Isostearyl lactate in a laboratory setting.
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Isostearyl Lactate Disposal Workflow
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Caption: Disposal workflow for Isostearyl Lactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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